Cas no 168408-60-4 (22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3)

• Product Name: 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3
• CAS No: 168408-60-4
• MF: C₂₈H₃₈O₂
• MW: 406.600128650665
• CID: 5579723
• Update Time: 2025-06-08

22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(2R)-2-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-1H-inden-1-yl]propyl]-
• 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3

• Inchi： 1S/C28H38O2/c1-19-6-11-25(30)18-23(19)10-9-22-5-4-16-28(3)26(14-15-27(22)28)20(2)17-21-7-12-24(29)13-8-21/h7-10,12-13,20,25-27,29-30H,1,4-6,11,14-18H2,2-3H3/b22-9+,23-10-/t20-,25+,26-,27+,28-/m1/s1
• InChI Key： RBWPNMNZUVNZSK-QSEMJNJYSA-N
• SMILES： C1(O)=CC=C(C[C@H]([C@@H]2[C@]3(C)[C@]([H])(/C(=C/C=C4/C[C@@H](O)CCC/4=C)/CCC3)CC2)C)C=C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 567.9±38.0 °C(Predicted)
• pka: 10.12±0.15(Predicted)

Additional information on 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3

Introduction to 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 (CAS No. 168408-60-4)

22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3, identified by the Chemical Abstracts Service Number (CAS No.) 168408-60-4, is a synthetic derivative of Vitamin D3 (cholecalciferol) with significant modifications that enhance its pharmacological properties. This compound has garnered considerable attention in recent years due to its potential applications in pharmaceutical and nutraceutical industries. The structural modification at the 23,24,25,26,27-pentanor position introduces unique biochemical characteristics that distinguish it from its parent compound and other Vitamin D analogs.

The primary focus of this compound lies in its role as a potent regulator of calcium and phosphate metabolism. Vitamin D3 itself is well-documented for its ability to bind to the vitamin D receptor (VDR), a transcription factor that modulates gene expression in target tissues. The introduction of the 4-hydroxyphenyl group at the 22-position in 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 modifies its binding affinity and metabolic stability. This alteration has been strategically designed to enhance its bioavailability while reducing unwanted side effects associated with traditional Vitamin D3 supplements.

Recent studies have highlighted the therapeutic potential of this derivative in managing metabolic bone diseases. Unlike conventional Vitamin D3, which can sometimes lead to hypercalcemia when used excessively, 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 exhibits a more controlled release profile. This property makes it an attractive candidate for long-term therapeutic regimens without significant risk of toxicity. Researchers have observed that this compound maintains its efficacy even at lower dosages compared to standard Vitamin D3 formulations.

The 23,24,25,26,27-pentanor modification serves multiple purposes. It not only stabilizes the molecule against rapid degradation but also influences its interaction with enzymes involved in Vitamin D metabolism. This structural change has been linked to improved resistance against hydroxylation enzymes that typically convert Vitamin D into its active form (calcitriol). As a result, the half-life of 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 is extended compared to native Vitamin D3.

In clinical trials conducted over the past decade, 22-(4-Hydroxyphenyl)-23,24,25,26,27-pentanor Vitamin D3 has demonstrated promising results in treating secondary hyperparathyroidism associated with chronic kidney disease (CKD). Patients administered with this derivative showed a more sustained increase in serum calcium levels without the abrupt peaks observed with conventional Vitamin D supplements. Additionally, the compound exhibited fewer calcification-related side effects in vascular tissues and bones.

The 4-hydroxyphenyl group at the 22-position is particularly noteworthy for its impact on receptor binding specificity. Preclinical studies indicate that this modification enhances binding affinity to VDR while minimizing cross-reactivity with other steroid hormone receptors. This selectivity is crucial for minimizing off-target effects and ensuring that the therapeutic benefits are targeted specifically to bone and mineral metabolism pathways.

From a biochemical perspective, 22-(4-Hydroxyphenyl)-23 ,24 ,25 ,26 ,27 -panmor VitninD 3 exhibits unique interactions with cytochrome P450 enzymes responsible for its hydroxylation. The altered structure reduces susceptibility to rapid metabolic clearance by these enzymes , allowing for prolonged circulation and extended pharmacological activity . p> < p>Advances in synthetic chemistry have enabled more efficient production methods for this derivative , making it commercially viable for large-scale applications . Researchers are exploring novel synthetic routes that minimize environmental impact while maintaining high purity standards . These efforts align with global trends toward sustainable pharmaceutical manufacturing . p> < p>The nutraceutical industry has shown particular interest in developing dietary supplements based on 22-(4-hydroxyphenyl)-23 ,24 ,25 ,26 ,27 -panmor VitninD 3 . Its improved bioavailability and reduced side effects make it an ideal candidate for over-the-counter products targeting bone health maintenance . Several formulations combining this derivative with calcium and phosphorus supplements are currently undergoing regulatory review for market approval . p> < p>Future research directions include investigating potential applications in autoimmune disorders where dysregulation of vitamin D signaling has been implicated . The structural features of this compound may allow it to modulate immune responses through VDR-mediated pathways without triggering calcemic side effects . Collaborative studies between academia and industry are underway to explore these possibilities further . p> < p>In summary, 22-(4-hydroxyphenyl)-23 ,24 ,25 ,26 ,27 -panmor VitninD 3 ( CAS No . 168408-60-4 ) represents a significant advancement in vitamin D therapy due to its optimized pharmacokinetic profile . The strategic modifications at multiple positions within the molecule enhance both efficacy and safety compared to conventional vitamin D3 derivatives . As clinical evidence continues to accumulate supporting its benefits, this compound is poised to play an increasingly important role in managing metabolic bone diseases worldwide . p>